Cas no 43042-79-1 (Prosta-5,13-dien-1-oicacid, 9,11,15-trihydroxy-, 2,3-dihydroxypropyl ester, (5Z,9a,11a,13E,15S)- (9CI))

• Product Name: Prosta-5,13-dien-1-oicacid, 9,11,15-trihydroxy-, 2,3-dihydroxypropyl ester, (5Z,9a,11a,13E,15S)- (9CI)
• CAS No: 43042-79-1
• MF: C₂₃H₄₀O₇
• MW: 428.559508323669
• MDL: MFCD05863939
• CID: 328586
• PubChem ID: 24778485
• Update Time: 2025-04-19

Prosta-5,13-dien-1-oicacid, 9,11,15-trihydroxy-, 2,3-dihydroxypropyl ester, (5Z,9a,11a,13E,15S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Prosta-5,13-dien-1-oicacid, 9,11,15-trihydroxy-, 2,3-dihydroxypropyl ester, (5Z,9a,11a,13E,15S)- (9CI)
• 2,3-dihydroxypropyl 7-[3,5-dihydroxy-2-(3-hydroxyoct-1-enyl)cyclopentyl]hept-5-enoate
• 9ALPHA-11ALPHA, 15S-TRIHYDROXY-PROSTA-5Z, 13E-DIEN-1-OIC ACID, 1-GLYCERYL ESTER
• Prostaglandin F2α-1-glyceryl ester
• PGF2ALPHA-1-GLYCERYL ESTER
• Prostaglandin F2alpha-1-glyceryl ester
• PGF2alpha-G
• Prosta-5,13-dien-1-oicacid,9,11,15-trihydroxy-,2,3-dihydroxypropyl ester,(5z,9a,11a,13e,15s)-(9ci)
• Q27162415
• LMFA03010181
• SR-01000946206
• 43042-79-1
• HMS3648E17
• 9S,11R,15S-trihydroxy-5Z,13E-prostadienoic acid 1(3)-glyceryl ester
• 1(3)-glyceryl-Prostaglandin F2alpha
• 2,3-dihydroxypropyl (Z)-7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-[(E,3S)-3-hydroxyoct-1-enyl]cyclopentyl]hept-5-enoate
• 2,3-dihydroxypropyl (5Z,9alpha,11alpha,13E,15S)-9,11,15-trihydroxyprosta-5,13-dien-1-oate
• CHEBI:90233
• SR-01000946206-1
• 1(3)-glyceryl-PGF2alpha
• PD021415
• prostaglandin F2alpha 1-glyceryl ester
• DB-223212
• HY-114695
• Prostaglandin F2
• (5Z,9alpha,11alpha,13e,15s)-9,11,15-trihydroxy-prosta-5,13-dien-1-oic acid 2,3-dihydroxypropyl ester
• CS-0064106
• A-1-glyceryl ester

• MDL： MFCD05863939
• Inchi： 1S/C23H40O7/c1-2-3-6-9-17(25)12-13-20-19(21(27)14-22(20)28)10-7-4-5-8-11-23(29)30-16-18(26)15-24/h4,7,12-13,17-22,24-28H,2-3,5-6,8-11,14-16H2,1H3/b7-4-,13-12+/t17-,18?,19+,20+,21-,22+/m0/s1
• InChI Key： NWKPOVHSHWJQNI-OMVDPNNKSA-N
• SMILES： O[C@H]1C[C@H]([C@H](/C=C/[C@H](CCCCC)O)[C@H]1C/C=C\CCCC(=O)OCC(CO)O)O

Computed Properties

• Exact Mass: 428.27700
• Monoisotopic Mass: 428.27740361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 16
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 127Ų

Experimental Properties

• PSA: 127.45000
• LogP: 1.85470

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Prostaglandins and related compounds
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Eicosanoids Prostaglandins and related compounds